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Compound of Interest

Compound Name: LASSBIio0-1135

Cat. No.: B1674533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the preliminary in vitro studies of
LASSBIi0-1135, an imidazo[1,2-a]pyridine derivative. The document focuses on its dual
mechanism of action as a transient receptor potential vanilloid 1 (TRPV1) antagonist and an
inhibitor of tumor necrosis factor-alpha (TNF-a) production.

Core Findings and Quantitative Data

LASSBIi0-1135 has been identified as a multi-target compound with potential applications in
the treatment of inflammatory and neuropathic pain.[1][2][3] Initial investigations suggested it
was a weak cyclooxygenase-2 (COX-2) inhibitor; however, its significant in vivo efficacy

prompted further research into its mechanism of action, revealing more potent activities.[1][4]

The following table summarizes the key quantitative data from in vitro assays:
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Capsaicin- TRPV1-
elicited o expressing
TRPV1 Capsaicin 580 nM [1][2]13]
current Xenopus
inhibition oocytes
Inhibition of ) Murine
TNF-a Lipopolysacc ) 546 nM / 642
] TNF-a ] peritoneal [1112][3]
Production haride (LPS) nM
release macrophages

Inhibition of ]
Lipopolysacc
COX-2 TXB2 ] Whole blood 18.5 uM [1114]
) haride (LPS)
production

Signaling Pathway and Mechanism of Action

LASSBI0-1135 exerts its anti-inflammatory effects by modulating the p38 mitogen-activated
protein kinase (MAPK) signaling pathway.[1][4] In response to inflammatory stimuli like LPS,
p38 MAPK is phosphorylated, leading to the production of pro-inflammatory cytokines such as
TNF-a. LASSBIi0-1135 inhibits the phosphorylation of p38 MAPK, thereby reducing TNF-a
production.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [LASSBIi0-1135: A Technical Overview of In Vitro
Preclinical Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674533#preliminary-in-vitro-studies-of-lassbio-1135]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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